Cas no 946238-80-8 (3-4-(4-fluoro-3-methylbenzenesulfonyl)piperazin-1-yl-6-(furan-2-yl)pyridazine)

• Product Name: 3-4-(4-fluoro-3-methylbenzenesulfonyl)piperazin-1-yl-6-(furan-2-yl)pyridazine
• CAS No: 946238-80-8
• MF: C₁₉H₁₉FN₄O₃S
• MW: 402.442566156387
• CID: 6420799
• PubChem ID: 25283814
• Update Time: 2025-11-01

3-4-(4-fluoro-3-methylbenzenesulfonyl)piperazin-1-yl-6-(furan-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-4-(4-fluoro-3-methylbenzenesulfonyl)piperazin-1-yl-6-(furan-2-yl)pyridazine
• 3-[4-(4-fluoro-3-methylbenzenesulfonyl)piperazin-1-yl]-6-(furan-2-yl)pyridazine
• SR-01000920328
• AKOS024493302
• 946238-80-8
• SR-01000920328-1
• 3-(4-((4-fluoro-3-methylphenyl)sulfonyl)piperazin-1-yl)-6-(furan-2-yl)pyridazine
• F5042-0074

• Inchi： 1S/C19H19FN4O3S/c1-14-13-15(4-5-16(14)20)28(25,26)24-10-8-23(9-11-24)19-7-6-17(21-22-19)18-3-2-12-27-18/h2-7,12-13H,8-11H2,1H3
• InChI Key： OVVFXQZDWDUMMK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)F)(N1CCN(C2=CC=C(C3=CC=CO3)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 402.11618982g/mol
• Monoisotopic Mass: 402.11618982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-4-(4-fluoro-3-methylbenzenesulfonyl)piperazin-1-yl-6-(furan-2-yl)pyridazine

Introduction to 3-4-(4-fluoro-3-methylbenzenesulfonyl)piperazin-1-yl-6-(furan-2-yl)pyridazine (CAS No. 946238-80-8) and Its Applications in Modern Chemical Biology

The compound 3-4-(4-fluoro-3-methylbenzenesulfonyl)piperazin-1-yl-6-(furan-2-yl)pyridazine (CAS No. 946238-80-8) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel pharmacological agents. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention. The synergistic interplay of its functional groups—specifically the 4-fluoro-3-methylbenzenesulfonyl moiety and the piperazin-1-yl substituent—along with the presence of a furan-2-yl group at the pyridazine core, endows it with unique chemical and biological properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the utilization of heterocyclic compounds as key structural motifs in drug design. Among these, pyridazine derivatives have emerged as particularly versatile scaffolds, exhibiting a broad spectrum of biological activities. The inclusion of a furan ring further enhances the compound's potential by introducing additional hydrogen bonding capabilities and electronic diversity, which can be exploited to modulate receptor interactions. This particular derivative, 3-4-(4-fluoro-3-methylbenzenesulfonyl)piperazin-1-yl-6-(furan-2-yl)pyridazine, has been studied for its potential role in targeting various biological pathways, including those implicated in neurological disorders and inflammatory conditions.

One of the most compelling aspects of this compound is its structural resemblance to known bioactive molecules. The 4-fluoro substituent on the benzenesulfonyl group is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. Similarly, the piperazin ring is a well-documented pharmacophore found in numerous FDA-approved drugs, known for its ability to interact with biological targets such as G-protein coupled receptors (GPCRs) and ion channels. The combination of these elements in 3-4-(4-fluoro-3-methylbenzenesulfonyl)piperazin-1-yl-6-(furan-2-y l)pyridazine suggests that it may exhibit potent activity against a variety of therapeutic targets.

Recent studies have highlighted the compound's potential as an antagonist or modulator of certain neurotransmitter receptors. For instance, the piperazin moiety can mimic the action of endogenous neurotransmitters or modulate receptor activity by interacting with specific binding sites. This has led to investigations into its potential use as an adjunct therapy for conditions such as depression, anxiety disorders, and cognitive impairments. Additionally, the presence of a furan ring may contribute to its ability to cross the blood-brain barrier (BBB), a critical factor for central nervous system (CNS) drug delivery. The unique electronic properties of furan derivatives can facilitate interactions with CNS receptors while maintaining sufficient lipophilicity for efficient penetration.

The synthesis and characterization of this compound have been subjects of extensive research due to its complex architecture. Advanced synthetic methodologies have been employed to construct the desired framework while ensuring high purity and yield. Techniques such as multi-step organic synthesis involving cross-coupling reactions, sulfonylation processes, and cyclization strategies have been instrumental in achieving this goal. The introduction of fluorine at the 4-position of the benzenesulfonyl group has required careful optimization to prevent unwanted side reactions while maintaining regioselectivity.

In terms of biological evaluation, preliminary in vitro studies have demonstrated promising results regarding the compound's interaction with target proteins. Using computational modeling techniques such as molecular docking simulations, researchers have been able to predict potential binding affinities and mechanisms of action. These virtual screening approaches have accelerated the identification of lead compounds for further experimental validation. Additionally, high-throughput screening (HTS) campaigns have been conducted to assess activity across a diverse panel of biochemical assays.

The integration of 3-4-(4-fluoro-3-methylbenzenesulfonyl)piperazin -1 -yl -6-(furan -2 -y l)pyridazine into drug development pipelines has also prompted investigations into its pharmacokinetic properties. Metabolic stability studies have been crucial in determining how quickly the compound is metabolized within an organism and whether it undergoes any significant transformations that could affect its efficacy or safety profile. Furthermore, toxicological assessments have been performed to evaluate potential adverse effects at various doses.

One particularly exciting area of research involves exploring this compound's potential role in combination therapies. Given its multifaceted interactions with biological targets, it may serve as an effective partner when co-administered with other drugs targeting different pathways but sharing common disease mechanisms. Such combinatorial approaches can enhance therapeutic outcomes by addressing multiple aspects simultaneously rather than relying on single-agent treatments alone.

The future prospects for further developing this class include exploring analogs that modify specific functional groups while retaining overall structural integrity—a strategy known as structure-based drug design (SBDD). By leveraging insights gained from computational modeling alongside experimental data obtained through traditional pharmacological testing methods; researchers aim not only to optimize potency but also improve selectivity over off-target proteins thereby minimizing side effects associated with current treatments available today.